N-[1-(6-methoxy-1,3-benzothiazol-2-yl)-3-methyl-1H-pyrazol-5-yl]-3-methyl-1,2-oxazole-5-carboxamide

• IUPAC Name: N-[2-(6-methoxy-1,3-benzothiazol-2-yl)-5-methylpyrazol-3-yl]-3-methyl-1,2-oxazole-5-carboxamide
• InChI: InChI=1S/C17H15N5O3S/c1-9-7-15(19-16(23)13-6-10(2)21-25-13)22(20-9)17-18-12-5-4-11(24-3)8-14(12)26-17/h4-8H,1-3H3,(H,19,23)
• InChI Key: OXOVBJUFSLAHBQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=NOC(=C1)C(=O)NC2=CC(=NN2C3=NC4=C(S3)C=C(C=C4)OC)C
• Molecular Formula: C17H15N5O3S
• Molecular Weight: 369.4 g/mol

Description

N-[1-(6-methoxy-1,3-benzothiazol-2-yl)-3-methyl-1H-pyrazol-5-yl]-3-methyl-1,2-oxazole-5-carboxamide is a useful research compound. Its molecular formula is C17H15N5O3S and its molecular weight is 369.4 g/mol. The purity is usually 95%.
The exact mass of the compound N-[1-(6-methoxy-1,3-benzothiazol-2-yl)-3-methyl-1H-pyrazol-5-yl]-3-methyl-1,2-oxazole-5-carboxamide is 369.08956053 g/mol and the complexity rating of the compound is 527. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Antimicrobial Studies and Metal Chelation

The compound F5460-0300 has been investigated for its antimicrobial properties. Researchers synthesized aminothiazole Schiff base ligands (S1) and (S2) by reacting 1,3-thiazol-2-amine and 6-ethoxy-1,3-benzothiazole-2-amine with 3-methoxy-2-hydroxybenzaldehyde. These ligands were then chelated with bivalent metals (cobalt, nickel, copper, and zinc) in a 1:2 (metal:ligand) ratio. Spectroscopic analysis confirmed their octahedral geometry. Notably, the ligands exhibited strong antimicrobial activity against both Gram-positive (Micrococcus luteus) and Gram-negative (Escherichia coli) bacterial species. .

Benzothiazole Ring System Applications

The benzothiazole ring system, present in F5460-0300, has diverse applications. It is used as vulcanization accelerators, antioxidants, plant growth regulators, anti-inflammatory agents, enzyme inhibitors, imaging reagents, fluorescence materials, and electroluminescent devices. .

1,2,4-Triazoles as Antibacterial Agents

While not directly related to F5460-0300, 1,2,4-triazole derivatives have gained attention due to their comprehensive biological activities. These include antifungal, antitubercular, antioxidant, anticancer, anti-inflammatory, analgesic, antidiabetic, anticonvulsant, and anxiolytic properties. .

Theoretical Calculations and DNA Binding

The compound’s structure has been characterized using FTIR, UV–Vis, 1H-NMR, 13C-NMR, and X-ray data. Additionally, theoretical quantum mechanical calculations were performed. .

Metallo-Drug Development

F5460-0300 belongs to the class of metallo-drugs. Since the discovery of cisplatin, scientists have sought metal-based complexes with lower side effects. The coordination abilities of metals are relevant in medicinal contexts. .